
In-Depth Technical Guide: Ethyl (1S,2R)-2-
aminocyclopentanecarboxylate (CAS 197904-11-

3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl (1S,2R)-2-

Aminocyclopentanecarboxylate

Cat. No.: B181406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological applications of Ethyl (1S,2R)-2-aminocyclopentanecarboxylate, CAS

number 197904-11-3. This chiral compound is a valuable building block in medicinal chemistry,

particularly in the development of novel therapeutics.

Core Chemical Properties
Ethyl (1S,2R)-2-aminocyclopentanecarboxylate is a cyclic beta-amino acid ester. Its

stereochemistry makes it a crucial intermediate for the synthesis of enantiomerically pure

pharmaceutical compounds.
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Property Value Source

CAS Number 197904-11-3 N/A

Molecular Formula C8H15NO2 [1]

Molecular Weight 157.21 g/mol [1]

IUPAC Name

ethyl (1S,2R)-2-

aminocyclopentane-1-

carboxylate

N/A

Predicted Boiling Point 213.4±33.0 °C [1]

Predicted Density 1.045±0.06 g/cm3 [1]

Storage Conditions

Keep in dark place, Sealed in

dry, Store in freezer, under

-20°C

N/A

Synthesis and Experimental Protocols
A scalable synthesis for all four stereoisomers of the precursor, 2-aminocyclopentanecarboxylic

acid (ACPC), has been developed, providing a clear pathway to obtaining the target

compound.[2][3][4] The synthesis of Ethyl (1S,2R)-2-aminocyclopentanecarboxylate can be

achieved through the esterification of the corresponding carboxylic acid.

Synthesis of (1S,2R)-2-Aminocyclopentanecarboxylic
Acid
The key steps for the synthesis of the precursor acid, as described in recent literature, involve a

multi-step process starting from ethyl 2-oxocyclopentane-1-carboxylate.[3]

Experimental Workflow for ACPC Synthesis
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Caption: Synthetic route to enantiomerically pure 2-aminocyclopentanecarboxylic acid.

Detailed Protocol for (1S,2R)-2-Aminocyclopentanecarboxylic Acid Synthesis:
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This protocol is adapted from the scalable synthesis of ACPC stereoisomers.[3]

Reductive Amination: Ethyl 2-oxocyclopentane-1-carboxylate is reacted with an

enantiomerically pure chiral amine, such as (S)-(-)-α-phenylethylamine, in the presence of a

reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation) to form a mixture

of diastereomeric amino esters.

Diastereoselective Crystallization: The desired diastereomer is isolated from the mixture

through fractional crystallization, often by forming a salt with a chiral acid (e.g., dibenzoyl-L-

tartaric acid) to enhance separation.

Ester Hydrolysis: The separated diastereomeric ester is hydrolyzed to the corresponding

carboxylic acid using standard conditions, such as treatment with aqueous base followed by

acidification.

Removal of Chiral Auxiliary: The chiral auxiliary (e.g., the α-phenylethyl group) is removed by

hydrogenolysis, typically using a palladium catalyst on carbon (Pd/C) under a hydrogen

atmosphere.

Esterification to Ethyl (1S,2R)-2-
aminocyclopentanecarboxylate
The final step involves the esterification of the prepared (1S,2R)-2-

aminocyclopentanecarboxylic acid. A standard method for this transformation is Fischer

esterification.

Experimental Workflow for Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of 4,4-disubstituted 2-aminocyclopentanecarboxylic acid derivatives and their
incorporation into 12-helical beta-peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid─A
Toolbox for Peptide Foldamer Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: Ethyl (1S,2R)-2-
aminocyclopentanecarboxylate (CAS 197904-11-3)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b181406#cas-number-197904-11-3-
properties-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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